1-benzyl-3-(benzyloxy)-N-(thiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-benzyl-3-phenylmethoxy-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C21H18N4O2S/c26-19(23-21-22-11-12-28-21)18-14-25(13-16-7-3-1-4-8-16)24-20(18)27-15-17-9-5-2-6-10-17/h1-12,14H,13,15H2,(H,22,23,26)
• InChI Key: RIVHOAGJYYBDFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=N2)OCC3=CC=CC=C3)C(=O)NC4=NC=CS4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

1-benzyl-3-(benzyloxy)-N-(thiazol-2-yl)-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of pyrazole-based compounds and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

Experimental and Theoretical Studies on Pyrazole Derivatives

Pyrazole derivatives, including compounds similar to 1-benzyl-3-(benzyloxy)-N-(thiazol-2-yl)-1H-pyrazole-4-carboxamide, have been extensively studied for their potential in drug discovery and development. The functionalization reactions of pyrazole compounds have shown promising results in creating novel molecules with potential biological activities. For example, Yıldırım, Kandemirli, and Demir (2005) conducted experimental and theoretical studies on the functionalization reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, demonstrating the versatility of pyrazole derivatives in synthesizing compounds with potential medicinal applications (Yıldırım, Kandemirli, & Demir, 2005).

Synthesis and Biological Evaluation of Pyrazole Derivatives

The synthesis of novel pyrazole derivatives has been a focus of research due to their diverse biological activities. Palkar et al. (2017) designed and synthesized novel analogs of pyrazole-5-ones as promising antibacterial agents. Their study highlighted the antibacterial efficacy of these compounds, especially against Staphylococcus aureus and Bacillus subtilis, showcasing the therapeutic potential of pyrazole derivatives in treating bacterial infections (Palkar et al., 2017).

Anticancer Evaluation of Pyrazole Derivatives

Research into the anticancer properties of pyrazole derivatives has yielded promising results. Senthilkumar, Umarani, and Satheesh (2021) synthesized a new organic compound based on the pyrazole moiety and evaluated its antibacterial, antifungal, and anticancer activities. Their findings suggest that certain pyrazole derivatives may possess significant anticancer properties, highlighting the potential of these compounds in cancer therapy (Senthilkumar, Umarani, & Satheesh, 2021).

Herbicidal Activity of Pyrazole Derivatives

The application of pyrazole derivatives extends beyond medicinal chemistry into agriculture. Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, and Hirai (2004) investigated the herbicidal activity of new pyrazole-4-carboxamide derivatives. Their research demonstrated that specific modifications to the pyrazole ring could significantly enhance the herbicidal activity of these compounds, offering a potential avenue for developing new herbicides (Ohno et al., 2004).